Cas no 1805489-59-1 (3-Amino-2-iodo-5-methylpyridine)

• Product Name: 3-Amino-2-iodo-5-methylpyridine
• CAS No: 1805489-59-1
• MF: C₆H₇IN₂
• MW: 234.037653207779
• CID: 4899665
• Update Time: 2025-10-21

3-Amino-2-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-iodo-5-methylpyridine

• Inchi： 1S/C6H7IN2/c1-4-2-5(8)6(7)9-3-4/h2-3H,8H2,1H3
• InChI Key： XJVDDQOKMGRZMY-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=N1)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-iodo-5-methylpyridine

3-Amino-2-iodo-5-methylpyridine (CAS No. 1805489-59-1): A Versatile Building Block in Modern Organic Synthesis

The compound 3-Amino-2-iodo-5-methylpyridine (CAS No. 1805489-59-1) is a highly specialized heterocyclic organic molecule that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including an amino group, an iodo substituent, and a methyl group on a pyridine ring, make it a valuable intermediate for constructing complex molecular architectures. This article delves into the properties, applications, and synthetic potential of this compound, while addressing common queries and trending topics in the scientific community.

One of the most frequently searched questions regarding 3-Amino-2-iodo-5-methylpyridine is its role in cross-coupling reactions, particularly in palladium-catalyzed transformations. The iodo substituent at the 2-position of the pyridine ring serves as an excellent leaving group, enabling efficient Suzuki-Miyaura, Negishi, and Sonogashira couplings. These reactions are pivotal in the synthesis of biaryl compounds, which are foundational to many drug discovery programs. Researchers often explore how this compound compares to other halogenated pyridines, such as 3-amino-2-bromo-5-methylpyridine, in terms of reactivity and yield optimization.

Another hot topic is the compound's utility in medicinal chemistry. The amino group at the 3-position provides a handle for further functionalization, making it a key building block for kinase inhibitors and GPCR-targeted therapeutics. Recent studies highlight its incorporation into anticancer agents and CNS-active molecules, aligning with the growing demand for precision medicine solutions. Discussions on platforms like ResearchGate and PubMed often focus on its structure-activity relationships (SAR) and metabolic stability in lead optimization.

From a material science perspective, 3-Amino-2-iodo-5-methylpyridine has been explored as a precursor for organic electronic materials. Its ability to form π-conjugated systems through cross-coupling makes it relevant for OLEDs and organic photovoltaics. Searches for "iodopyridine derivatives in optoelectronics" or "pyridine-based semiconductors" frequently cite this compound as a case study.

Environmental and green chemistry considerations are also trending. Scientists are investigating solvent-free or aqueous-phase modifications of this compound to reduce waste. Queries like "eco-friendly synthesis of halogenated pyridines" reflect this shift toward sustainable practices.

In summary, 3-Amino-2-iodo-5-methylpyridine (CAS No. 1805489-59-1) is a multifaceted tool in modern chemistry. Its applications span drug discovery, materials engineering, and sustainable synthesis, addressing both academic and industrial needs. As research evolves, so does its relevance—making it a compound worth watching in the coming years.